Cas no 1341999-93-6 (4-(2-Bromophenyl)azetidin-2-one)

• Product Name: 4-(2-Bromophenyl)azetidin-2-one
• CAS No: 1341999-93-6
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 5696324
• PubChem ID: 64665984
• Update Time: 2023-10-14

4-(2-Bromophenyl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1250859
• AKOS013992662
• 1341999-93-6
• 4-(2-bromophenyl)azetidin-2-one
• CS-0349369
• 2-Azetidinone, 4-(2-bromophenyl)-
• 4-(2-Bromophenyl)azetidin-2-one

• Inchi： 1S/C9H8BrNO/c10-7-4-2-1-3-6(7)8-5-9(12)11-8/h1-4,8H,5H2,(H,11,12)
• InChI Key： PWPWUIFCGZBFFG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1CC(N1)=O

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.571±0.06 g/cm3(Predicted)
• Boiling Point: 381.5±42.0 °C(Predicted)
• pka: 14.69±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams